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Compound of Interest

Compound Name: 2-Methoxybenzoic acid-13C6

Cat. No.: B15143581

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 2-Methoxybenzoic acid-13C6. The
following procedures ensure safe handling from receipt to disposal.

Chemical Identifier:

e Substance Name: 2-Methoxybenzoic acid-13C6

e Synonyms: o-Anisic acid-13C6, 2-Carboxyanisole-13C6

e CAS Number: 579-75-9 (for the unlabeled compound)

Hazard Identification: 2-Methoxybenzoic acid is classified as a substance that:
e Causes skin irritation.[1][2][3]

o Causes serious eye irritation.[1][2][3]

o May cause respiratory irritation.[1]

Stable isotope-labeled compounds are chemically and physically similar to their unlabeled
counterparts.[4] Therefore, 2-Methoxybenzoic acid-13C6 should be handled with the same
precautions as the unlabeled compound. The isotopic labeling with 13C does not introduce a
radiological hazard.[4]
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Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2-Methoxybenzoic acid-13C6 to
minimize exposure risk.

PPE Category Item Specification

Tightly fitting safety goggles
with side-shields conforming to
Eye/Face Protection Safety Goggles or Glasses EN 166 (EU) or NIOSH (US)
standards. A face shield may
also be appropriate.[1][5][6][7]

Chemically resistant,
impervious gloves (e.g., Butyl
rubber, nitrile rubber, PVC,
Skin Protection Gloves neoprene, or Viton).[6] Gloves
must be inspected before use
and disposed of properly after

handling the chemical.[5]

A lab coat or chemical-
Protective Clothing resistant suit should be worn to

prevent skin contact.[3]

In case of inadequate
ventilation or when dust
formation is likely, use a
NIOSH/MSHA or European
Standard EN 149 approved
respirator.[5][6][9][10]

Respiratory Protection Respirator

Operational Plan: Step-by-Step Handling Protocol

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.
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Store the container in a cool, dry, and well-ventilated area away from incompatible
substances such as strong oxidizing agents, strong acids, and strong bases.[1][10][11][12]

Keep the container tightly closed when not in use.[11][13]

. Preparation and Weighing:

Handle the compound in a designated area, such as a chemical fume hood, to ensure good
ventilation and prevent inhalation of dust.[1][4][13]

Minimize the generation of dust during handling.[11][13]

Use non-sparking tools and ground equipment to prevent electrostatic discharge.[5]

. Experimental Use:

Avoid contact with skin, eyes, and clothing.[11][13]

Do not eat, drink, or smoke in the laboratory where the compound is being handled.[1][4][13]

Always wash hands thoroughly with soap and water after handling the product.[1][11][13]

. Spill Management:

Minor Spills:

o Wear appropriate PPE.[8][13]

o Clean up spills immediately.[13]

o Use dry clean-up procedures and avoid generating dust.[13] Moisten materials first or use
a HEPA filter vacuum.[8]

o Sweep or shovel the spilled material into a suitable, labeled container for disposal.[1][11]
[14]

Major Spills:

o Evacuate the area and move upwind.[13]
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o Alert the appropriate emergency response team.[13]

o Control personal contact with the substance by using protective equipment.[13]

Disposal Plan

Waste containing 2-Methoxybenzoic acid-13C6 should be handled in accordance with local,
state, and federal regulations for chemical waste.[4] As stable isotopes are not radioactive, no
special precautions for radioactivity are necessary, and the disposal procedures are generally
the same as for the unlabeled compound.[4]

o Waste Collection: Collect waste material in a clearly labeled, sealed container.[5][13]

o Disposal Method: The recommended method of disposal is to send the chemical waste to an
authorized incinerator equipped with an afterburner and a flue gas scrubber.[1] Alternatively,
it can be disposed of in an authorized landfill, but this should be confirmed with the state land
waste management authority.[13] Do not let the chemical enter drains.[5]

» Contaminated Materials: Dispose of contaminated gloves, clothing, and other materials in
the same manner as the chemical waste.[9]

Workflow for Handling 2-Methoxybenzoic acid-13C6
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Caption: Workflow for the safe handling of 2-Methoxybenzoic acid-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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